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Compound of Interest

Compound Name: CGP-75355

CAS No.: 191594-64-6

Cat. No.: B1668537 Get Quote

Core Directive: Executive Summary
CGP-75355 (CAS: 191594-64-6) is a potent HIV-1 Protease Inhibitor belonging to the

azapeptide class (bis-L-tert-leucine derivative).[1] Unlike general laboratory reagents, this

compound is a biologically active pharmaceutical ingredient (API) capable of inhibiting viral

replication at nanomolar concentrations (

).[1][2]

Critical Safety Warning: Do not dispose of this compound down the drain or in general trash.[2]

Release of potent antiviral agents into the environment contributes to the development of drug-

resistant viral strains.[2] All disposal must ensure complete thermal destruction of the molecule.

[2]

Hazard Assessment & Technical Profile
Use this table to populate your facility’s Hazardous Waste Determination form.
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Parameter Technical Specification

Compound Name CGP-75355

Chemical Class Azapeptide / HIV Protease Inhibitor

CAS Number 191594-64-6

Molecular Formula

Physical State Solid (White to Off-White Powder)

Solubility
Soluble in DMSO (

); Insoluble in water.[1][2][3]

Bioactivity
High Potency (Nanomolar affinity).[1][2] Target:

HIV-1 Protease.[1][2][3][4]

Waste Stream
Non-Halogenated Organic (unless dissolved in

halogenated solvents).[1][2]

Disposal Method

High-Temperature Incineration (Combustion

Chamber

).[1][2]

Operational Workflow: The "Chain of Custody"
The following diagram outlines the decision logic for segregating CGP-75355 waste. This

workflow prevents cross-contamination of non-hazardous waste streams.[2]
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Figure 1: Decision matrix for segregating CGP-75355 waste based on physical state and

solvent carrier.[1][2]

Detailed Disposal Protocols
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Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
Applicable to: Expired powder, weigh boats, pipette tips, gloves, and dry contaminated paper.

[1][2]

Primary Containment: Place all solid waste immediately into a clear polyethylene bag

(minimum 4 mil thickness).[2] Do not use "sharps" containers for soft solids unless they pose

a puncture risk.[2]

Secondary Containment: Seal the primary bag and place it inside a designated Yellow

(Chemical) or Red (Biohazard/Medical) waste bag, depending on your facility's specific color-

coding for incineration streams.[1][2]

Labeling: Affix a hazardous waste label.

Constituents: "Debris contaminated with CGP-75355 (HIV Protease Inhibitor)."[1][2]

Hazard Checkbox: Toxic / Irritant.[2]

Hand-off: Transfer to the facility's hazardous waste accumulation area for pickup. Do not

autoclave if the waste is purely chemical; autoclaving is for biological sterilization, not

chemical destruction.[2]

Protocol B: Liquid Waste (Stock Solutions & Media)
Applicable to: DMSO stock solutions, cell culture media containing >1

M CGP-75355.[1][2]

Solvent Compatibility Check:

CGP-75355 is typically dissolved in DMSO (Dimethyl Sulfoxide).[1][2] DMSO is a Non-

Halogenated solvent.[2]

Action: Pour into the "Non-Halogenated Organic Waste" carboy.[2]
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Trace Precipitation: If the compound precipitates upon contact with other waste, do not

attempt to re-dissolve it.[2] The incinerator handles slurries effectively.[2]

Rinsing: Triple-rinse empty stock vials with a small volume of Ethanol or DMSO. Add the

rinsate to the liquid waste container.[2]

Cap & Label: Ensure the carboy is capped when not in use to prevent solvent evaporation.[2]

Label: "Non-Halogenated Organic Solvents with Trace Bioactive Organics."[2]

Protocol C: Spill Cleanup (Emergency Contingency)
Scenario: Powder spill on the benchtop.

PPE: Nitrile gloves (double gloving recommended), lab coat, and safety goggles.[1][2]

Respiratory protection (N95) is recommended if dust is visible.[1][2]

Containment: Cover the spill with a damp paper towel (moistened with water or ethanol) to

prevent dust generation.[2] Do not dry sweep.[1]

Decontamination: Wipe the area with 70% Ethanol followed by a detergent solution.[2]

Disposal: Place all cleanup materials into Protocol A (Solid Waste).

Scientific Rationale (The "Why")
Environmental Persistence: Protease inhibitors are designed to be metabolically stable

(peptidomimetics).[1][2] If released into water systems, they can exert selective pressure on

environmental viral reservoirs, theoretically promoting resistance.[1][2] Incineration breaks

the carbon-nitrogen backbone, rendering the molecule inert.[1][2]

Solubility Factors: CGP-75355 is hydrophobic.[1][2] Pouring aqueous dilutions down the

drain will result in the compound precipitating in the P-trap or pipes, creating a long-term

contamination hazard for maintenance workers.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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